molecular formula C11H13ClO2 B8513051 1-[2-{3-Chloropropoxy}-phenyl]-ethanone

1-[2-{3-Chloropropoxy}-phenyl]-ethanone

Cat. No.: B8513051
M. Wt: 212.67 g/mol
InChI Key: ANIXAJRBFBWGGD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-[2-{3-Chloropropoxy}-phenyl]-ethanone is a useful research compound. Its molecular formula is C11H13ClO2 and its molecular weight is 212.67 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H13ClO2

Molecular Weight

212.67 g/mol

IUPAC Name

1-[2-(3-chloropropoxy)phenyl]ethanone

InChI

InChI=1S/C11H13ClO2/c1-9(13)10-5-2-3-6-11(10)14-8-4-7-12/h2-3,5-6H,4,7-8H2,1H3

InChI Key

ANIXAJRBFBWGGD-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C1=CC=CC=C1OCCCCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

2 ml of 2-hydroxy-acetophenone were added with stirring to a mixture of 2.31 g of tetrabutylammonium acid sulfate, 20 ml of 50% sodium hydroxide solution, 40 ml of benzene and 20 ml of acetonitrile and after adding 8.26 of 3-chloro-propyl p-toluene sulfonate, the mixture was heated under an inert atmosphere at 80° C. for 17 hours. The decanted aqueous phase was extracted with benzene and the organic phase was washed with water, dried over a deshydrant, filtered and evaporated to dryness. The residue was chromatographed over silica and eluted with a 95-5 benzene-ethyl acetate mixture. Evaporation ofthe solvents yielded 3.38 g of 1-[2-{3-chloropropoxy}-phenyl]-ethanone.
Quantity
2 mL
Type
reactant
Reaction Step One
Quantity
2.31 g
Type
reactant
Reaction Step Two
Quantity
20 mL
Type
reactant
Reaction Step Two
Quantity
20 mL
Type
solvent
Reaction Step Two
Quantity
40 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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